1-(2,5-Dimethylphenyl)-4-tosylpiperazine

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-(4-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C19H24N2O2S/c1-15-5-8-18(9-6-15)24(22,23)21-12-10-20(11-13-21)19-14-16(2)4-7-17(19)3/h4-9,14H,10-13H2,1-3H3
• InChI Key: VTAHDAQJLXCSOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=C(C=CC(=C3)C)C
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol

Description

1-(2,5-Dimethylphenyl)-4-tosylpiperazine, also known as DMTP, is a piperazine derivative that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a white solid that is soluble in organic solvents and is widely used in research laboratories for its unique properties.

Mechanism of Action

The exact mechanism of action of 1-(2,5-Dimethylphenyl)-4-tosylpiperazine is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the inflammatory response and cancer cell growth. Additionally, this compound has been shown to interact with certain receptors in the brain, leading to the modulation of neurotransmitter activity.
Biochemical and Physiological Effects:
This compound has been shown to have significant effects on various biochemical and physiological processes in the body. It has been found to reduce the production of inflammatory cytokines and chemokines, leading to a reduction in inflammation. Additionally, this compound has been shown to induce apoptosis in cancer cells, leading to their death. In the brain, this compound has been found to modulate the activity of certain neurotransmitters, leading to changes in behavior and mood.

Advantages and Limitations for Lab Experiments

1-(2,5-Dimethylphenyl)-4-tosylpiperazine has several advantages for use in laboratory experiments. It is a highly stable compound that can be easily synthesized and purified. Additionally, it has a wide range of potential applications in various fields of research. However, this compound also has some limitations, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several potential future directions for research involving 1-(2,5-Dimethylphenyl)-4-tosylpiperazine. One area of interest is the development of new drugs based on the anti-inflammatory and anti-cancer properties of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of neuroscience. Finally, there is potential for the development of new synthetic methods for this compound that could improve its cost-effectiveness and accessibility for research purposes.

Synthesis Methods

1-(2,5-Dimethylphenyl)-4-tosylpiperazine can be synthesized through a multi-step process involving the reaction of tosyl chloride with piperazine followed by the reaction of the resulting compound with 2,5-dimethylphenyl magnesium bromide. The final product is obtained through a purification process using column chromatography.

Scientific Research Applications

1-(2,5-Dimethylphenyl)-4-tosylpiperazine has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. This compound has also been shown to have potential applications in the field of neuroscience, as it has been found to modulate the activity of certain neurotransmitters in the brain.